Cas no 478032-18-7 (1-((2,5-Dichlorophenyl)sulfonyl)-N3,N3,N5,N5-tetramethyl-1H-1,2,4-triazole-3,5-diamine)

1-((2,5-Dichlorophenyl)sulfonyl)-N3,N3,N5,N5-tetramethyl-1H-1,2,4-triazole-3,5-diamine is a sulfonylated triazole derivative characterized by its dichlorophenyl and tetramethylamine substituents. This compound exhibits notable stability due to its robust aromatic and heterocyclic framework, making it suitable for applications requiring resistance to degradation. The presence of electron-withdrawing sulfonyl and chloro groups enhances its reactivity in nucleophilic substitution reactions, while the tetramethylamine moieties contribute to solubility in organic solvents. Its structural features suggest potential utility as an intermediate in pharmaceutical or agrochemical synthesis, particularly where selective functionalization is required. The compound's well-defined molecular architecture allows for precise modifications, facilitating further derivatization in specialized chemical processes.
1-((2,5-Dichlorophenyl)sulfonyl)-N3,N3,N5,N5-tetramethyl-1H-1,2,4-triazole-3,5-diamine structure
478032-18-7 structure
Product Name:1-((2,5-Dichlorophenyl)sulfonyl)-N3,N3,N5,N5-tetramethyl-1H-1,2,4-triazole-3,5-diamine
CAS No:478032-18-7
MF:C12H15Cl2N5O2S
MW:364.250798463821
CID:5015763
Update Time:2025-05-20

1-((2,5-Dichlorophenyl)sulfonyl)-N3,N3,N5,N5-tetramethyl-1H-1,2,4-triazole-3,5-diamine Chemical and Physical Properties

Names and Identifiers

    • 1-((2,5-Dichlorophenyl)sulfonyl)-N3,N3,N5,N5-tetramethyl-1H-1,2,4-triazole-3,5-diamine
    • Oprea1_443713
    • 1-(2,5-dichlorobenzenesulfonyl)-N3,N3,N5,N5-tetramethyl-1H-1,2,4-triazole-3,5-diamine
    • 1-(2,5-dichlorophenylsulfonyl)-N3,N3,N5,N5-tetramethyl-1H-1,2,4-triazole-3,5-diamine
    • Inchi: 1S/C12H15Cl2N5O2S/c1-17(2)11-15-12(18(3)4)19(16-11)22(20,21)10-7-8(13)5-6-9(10)14/h5-7H,1-4H3
    • InChI Key: RDINLJGAFXGDIW-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1S(N1C(=NC(N(C)C)=N1)N(C)C)(=O)=O)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 484
  • XLogP3: 3.4
  • Topological Polar Surface Area: 79.7

1-((2,5-Dichlorophenyl)sulfonyl)-N3,N3,N5,N5-tetramethyl-1H-1,2,4-triazole-3,5-diamine Pricemore >>

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Additional information on 1-((2,5-Dichlorophenyl)sulfonyl)-N3,N3,N5,N5-tetramethyl-1H-1,2,4-triazole-3,5-diamine

Comprehensive Overview of 1-((2,5-Dichlorophenyl)sulfonyl)-N3,N3,N5,N5-tetramethyl-1H-1,2,4-triazole-3,5-diamine (CAS No. 478032-18-7)

The compound 1-((2,5-Dichlorophenyl)sulfonyl)-N3,N3,N5,N5-tetramethyl-1H-1,2,4-triazole-3,5-diamine (CAS No. 478032-18-7) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,2,4-triazole core substituted with a 2,5-dichlorophenylsulfonyl group and tetramethylamine functionalities, makes it a promising candidate for various applications. Researchers and industry professionals often search for this compound under keywords like "1,2,4-triazole derivatives," "sulfonyl-based compounds," and "N-tetramethylamine applications," reflecting its relevance in modern chemical synthesis.

In recent years, the demand for heterocyclic compounds like 1-((2,5-Dichlorophenyl)sulfonyl)-N3,N3,N5,N5-tetramethyl-1H-1,2,4-triazole-3,5-diamine has surged due to their versatility in drug discovery and material science. The compound's CAS No. 478032-18-7 is frequently queried in databases such as PubChem and Reaxys, highlighting its importance in academic and industrial settings. Its structural features, including the dichlorophenyl moiety, contribute to its potential bioactivity, making it a subject of interest for studies on antimicrobial, antifungal, and enzyme inhibition properties. This aligns with current trends in researching small-molecule inhibitors and targeted therapeutics.

The synthesis of 1-((2,5-Dichlorophenyl)sulfonyl)-N3,N3,N5,N5-tetramethyl-1H-1,2,4-triazole-3,5-diamine involves multi-step organic reactions, often starting from commercially available 2,5-dichlorobenzenesulfonyl chloride and 3,5-diamino-1,2,4-triazole. Optimizing its yield and purity is a common challenge, as noted in forums and research papers discussing "triazole sulfonylation techniques" and "N-alkylation optimization." These topics are particularly relevant to chemists seeking scalable and cost-effective production methods. Additionally, the compound's stability under various conditions (e.g., pH, temperature) is a frequent point of inquiry, especially for formulation scientists.

From an application perspective, CAS No. 478032-18-7 is explored for its potential in crop protection and pharmaceutical intermediates. Its sulfonyl-triazole scaffold is analogous to motifs found in commercially successful agrochemicals, sparking interest in its herbicidal or pesticidal properties. Meanwhile, in medicinal chemistry, the compound's ability to modulate biological pathways—such as kinase or protease inhibition—is under investigation. Searches for "triazole-based drug candidates" or "sulfonamide agrochemicals" often intersect with discussions about this molecule, underscoring its cross-disciplinary appeal.

Regulatory and safety aspects of 1-((2,5-Dichlorophenyl)sulfonyl)-N3,N3,N5,N5-tetramethyl-1H-1,2,4-triazole-3,5-diamine are also critical to its adoption. While not classified as hazardous under major regulatory frameworks, proper handling protocols are emphasized in safety data sheets (SDS). Environmental fate studies, including biodegradability and ecotoxicity, are emerging as hot topics, aligning with global trends toward green chemistry and sustainable synthesis. Researchers often query "environmental impact of sulfonyl triazoles" to assess its ecological footprint.

In summary, 1-((2,5-Dichlorophenyl)sulfonyl)-N3,N3,N5,N5-tetramethyl-1H-1,2,4-triazole-3,5-diamine (CAS No. 478032-18-7) represents a multifaceted compound with broad applicability. Its synthesis, bioactivity, and regulatory profile continue to drive scientific discourse, making it a staple in queries about advanced heterocycles and functionalized sulfonamides. As research progresses, this molecule is poised to play a pivotal role in addressing challenges in healthcare and agriculture.

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